Cas no 78669-53-1 (Disilane, 1,2-bis(1,1-dimethylethoxy)-1,1,2,2-tetramethyl-)

• Product Name: Disilane, 1,2-bis(1,1-dimethylethoxy)-1,1,2,2-tetramethyl-
• CAS No: 78669-53-1
• MF: C₁₂H₃₀O₂Si₂
• MW: 262.536406040192
• MDL: MFCD32062899
• CID: 534124
• PubChem ID: 12729919
• Update Time: 2025-04-19

Disilane, 1,2-bis(1,1-dimethylethoxy)-1,1,2,2-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Disilane, 1,2-bis(1,1-dimethylethoxy)-1,1,2,2-tetramethyl-
• [dimethyl-[(2-methylpropan-2-yl)oxy]silyl]-dimethyl-[(2-methylpropan-2-yl)oxy]silane
• 1,2-Di-tert-butoxy-1,1,2,2-tetramethyldisilane
• 78669-53-1
• AS-81880
• D5736
• E78958
• DTXSID20508295
• MFCD32062899
• 1,2-BIS(TERT-BUTOXY)-1,1,2,2-TETRAMETHYLDISILANE

• MDL： MFCD32062899
• Inchi： 1S/C12H30O2Si2/c1-11(2,3)13-15(7,8)16(9,10)14-12(4,5)6/h1-10H3
• InChI Key： COSZSAJOKACQOO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(OC(C)(C)C)[Si](C)(C)OC(C)(C)C

Computed Properties

• Exact Mass: 262.17843326g/mol
• Monoisotopic Mass: 262.17843326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 127°C/30mmHg(lit.)
• Flash Point: 89.1±19.1 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Disilane, 1,2-bis(1,1-dimethylethoxy)-1,1,2,2-tetramethyl- Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Safety Instruction： H227+H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better